1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-ethylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C15H24N2O4S.C2H2O4/c1-4-22(18,19)17-10-8-16(9-11-17)12-13-6-5-7-14(20-2)15(13)21-3;3-1(4)2(5)6/h5-7H,4,8-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: OEYNOUUOVKALBO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2=C(C(=CC=C2)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C17H26N2O8S
• Molecular Weight: 418.5 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate is a chemical compound that belongs to the family of piperazine derivatives. This compound has gained significant attention due to its potential application in scientific research.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate is not fully understood. However, studies have suggested that it may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and disrupting cell cycle progression. It has also been suggested that this compound may exert its neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes. For example, it has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate in lab experiments is its potential as a versatile tool for studying various biological processes. Its ability to modulate biochemical and physiological processes makes it useful for investigating the mechanisms underlying various diseases. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate. One area of research could focus on investigating its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on investigating its mechanism of action and identifying potential targets for drug development. Additionally, further studies could investigate its potential as an anticancer agent, particularly in combination with other chemotherapy drugs.

Scientific Research Applications

1-(2,3-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate has been used in various scientific research studies. It has been shown to have potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.